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Compound of Interest

Compound Name: Butyl 2-furoate

Cat. No.: B1604542 Get Quote

Technical Guide: Physical Properties of Butyl 2-
Furoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of Butyl 2-
furoate, specifically its boiling point and density. The information is presented to support

research, development, and quality control activities involving this compound.

Core Physical Properties of Butyl 2-Furoate
Butyl 2-furoate (CAS No. 583-33-5) is a colorless to pale yellow oily liquid.[1] It is utilized in

the flavor and fragrance industry and also serves as a solvent in the pharmaceutical and

cosmetic sectors.[2] A summary of its key physical properties is provided in the table below.
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Property Value Conditions

Boiling Point 231.7 °C at 760 mmHg[2]

233.0 °C at 760 mmHg[1]

83.0 - 84.0 °C at 1.0 mmHg[1]

233 °C (estimate)[3][4][5]

Density 1.053 g/cm³ Not Specified

1.0520 - 1.0580 g/cm³ at 25.00 °C[1]

1.0555 g/cm³ Not Specified

Experimental Protocols for Property Determination
The following sections detail standardized methodologies for determining the boiling point and

density of liquid compounds like Butyl 2-furoate.

Boiling Point Determination via Distillation
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[4] A common and reliable method for determining the boiling point of a substance for

which a sufficient quantity is available is through simple distillation.[4][6][7]

Apparatus:

A round-bottom distillation flask (e.g., 100 mL)[3]

A condenser

A receiving flask

A calibrated thermometer or temperature probe[3]

A heating source (e.g., heating mantle)[1]

Boiling chips or a magnetic stir bar[6]
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Procedure:

The liquid sample (Butyl 2-furoate) is placed in the distillation flask along with boiling chips

to ensure smooth boiling.[6]

The distillation apparatus is assembled. The thermometer bulb should be positioned so that

its top is level with the bottom of the side arm of the distillation flask, ensuring it accurately

measures the temperature of the vapor in equilibrium with the boiling liquid.

The liquid is heated to its boiling point.

As the liquid boils, the vapor rises, surrounds the thermometer bulb, and then passes into

the condenser, where it liquefies and is collected in the receiving flask.

The temperature is recorded when it stabilizes, which indicates the equilibrium boiling point

of the substance at the prevailing atmospheric pressure.[8]

The observed boiling point is corrected to standard pressure (760 mmHg) if necessary.

Density Determination Using a Pycnometer
The density of a liquid can be determined with high precision using a pycnometer, also known

as a specific gravity bottle.[9][10] This method is detailed in international guidelines such as

OECD Test Guideline 109.[2][5]

Apparatus:

A pycnometer (a glass flask with a close-fitting stopper containing a capillary tube)[9][10]

An analytical balance

A constant temperature bath

Procedure:

The pycnometer is thoroughly cleaned and dried, and its empty mass is accurately

determined using an analytical balance.
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The pycnometer is filled with a reference liquid of known density (e.g., distilled water) and

placed in a constant temperature bath until it reaches thermal equilibrium (e.g., 25°C).

The stopper is inserted, and any excess liquid that emerges from the capillary is carefully

removed. The exterior of the pycnometer is dried.

The mass of the pycnometer filled with the reference liquid is measured.

The volume of the pycnometer is calculated using the mass and known density of the

reference liquid at the specific temperature.

The process is repeated with the sample liquid (Butyl 2-furoate). The mass of the

pycnometer filled with the sample is determined.

The density of the sample is calculated by dividing the mass of the sample by the

determined volume of the pycnometer.

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for Boiling Point Determination.
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Pycnometer Calibration Sample Measurement
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Caption: Workflow for Density Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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